Cas no 13989-82-7 (4-(Dimethylamino)butyronitrile)

4-(Dimethylamino)butyronitrile is an organic compound featuring a dimethylamino group attached to a butyronitrile backbone. Its unique structure and functionality make it a valuable intermediate in various chemical syntheses, including pharmaceuticals and fine chemicals. This compound offers excellent solubility and stability, facilitating straightforward handling and processing in laboratory and industrial settings.

4-(Dimethylamino)butyronitrile structure

13989-82-7 structure

Product Name:4-(Dimethylamino)butyronitrile

CAS No:13989-82-7

MF:C₆H₁₂N₂

MW:112.172881126404

MDL:MFCD00019892

CID:161479

PubChem ID:56430

Update Time:2025-07-29

4-(Dimethylamino)butyronitrile Chemical and Physical Properties

Names and Identifiers

- 4-(Dimethylamino)butanenitrile
- 4-Dimethylaminobutyronitrile
- 4-(Dimethylamino)Butyronitrile
- Butanenitrile,4-(dimethylamino)-
- 4-Dimethylamino-buttersaeure-nitril
- 4-dimethylamino-butyronitrile
- NSC 163159
- Butanenitrile, 4-(dimethylamino)-
- Butyronitrile, 4-(dimethylamino)-
- HCLFLZTVKYHLCF-UHFFFAOYSA-N
- n-(3-cyanopropyl)-n,n-dimethylamine
- NSC163159
- 4-(Dimethylamino)butanenitrile #
- 4-(N,N-dimethylamino)butyronitrile
- SBB072052
- MFCD00019892
- A18193
- SCHEMBL150143
- SB75560
- FT-0636986
- NS00024526
- SY028278
- DTXSID40161189
- NSC-163159
- Z168912116
- EN300-130688
- AC1843
- N28RPK45GM
- YSZC2145
- 13989-82-7
- AKOS000177094
- D4546
- EINECS 237-788-2
- DS-16279
- CS-0151288
- UNII-N28RPK45GM
- CHEMBL2448943
- DB-042491
- 4-(Dimethylamino)butyronitrile
- MDL： MFCD00019892
- Inchi： 1S/C6H12N2/c1-8(2)6-4-3-5-7/h3-4,6H2,1-2H3
- InChI Key： HCLFLZTVKYHLCF-UHFFFAOYSA-N
- SMILES： N(C)(C)CCCC#N

Computed Properties

Exact Mass: 112.10000
Monoisotopic Mass: 112.100048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 87.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 27

Experimental Properties

Density: 0.874±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 80°C/15mmHg(lit.)
Flash Point: 60.0±11.9 ºC,
Refractive Index: 1.4276 (589.3 nm 20 ºC)
Solubility: Dissolution (81 g/l) (25 º C),
PSA: 27.03000
LogP: 0.85178

4-(Dimethylamino)butyronitrile Security Information

Symbol:
Prompt：warning
Hazard Statement： H226-H302+H312+H332-H315-H319
Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
Hazardous Material transportation number：UN 1993 3/PG III
Hazardous Material Identification：
HazardClass：CORROSIVE
PackingGroup：III

4-(Dimethylamino)butyronitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-(Dimethylamino)butyronitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D4546-1ml	4-(Dimethylamino)butyronitrile	13989-82-7	98.0%(GC&T)	1ml	645.0CNY	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IA475-25g	4-(Dimethylamino)butyronitrile	13989-82-7	97%	25g	2082CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IA475-5g	4-(Dimethylamino)butyronitrile	13989-82-7	97%	5g	521.0CNY	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IA475-1g	4-(Dimethylamino)butyronitrile	13989-82-7	97%	1g	156.0CNY	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IA475-200mg	4-(Dimethylamino)butyronitrile	13989-82-7	97%	200mg	55.0CNY	2021-08-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D870543-200μl	4-Dimethylaminobutyronitrile	13989-82-7	98%	200μl	￥167.40	2022-01-10
Fluorochem	217818-1g	4-(Dimethylamino)butanenitrile	13989-82-7	95%	1g	￡33.00	2022-03-01
Fluorochem	217818-5g	4-(Dimethylamino)butanenitrile	13989-82-7	95%	5g	￡68.00	2022-03-01
Fluorochem	217818-10g	4-(Dimethylamino)butanenitrile	13989-82-7	95%	10g	￡112.00	2022-03-01
Fluorochem	217818-25g	4-(Dimethylamino)butanenitrile	13989-82-7	95%	25g	￡202.00	2022-03-01

4-(Dimethylamino)butyronitrile Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:13989-82-7)4-(Dimethylamino)butyronitrile

Order Number:A18193

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:00

Price ($):280.0

Email:sales@amadischem.com

Product Official Link

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2. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
5. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

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